Cas no 1513529-41-3 (1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 1513529-41-3
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6349223
• PubChem ID: 83720898
• Update Time: 2025-05-20

1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol
• EN300-1910647
• 1513529-41-3

• Inchi： 1S/C10H14BrNO/c1-7-3-4-8(5-9(7)11)10(13)6-12-2/h3-5,10,12-13H,6H2,1-2H3
• InChI Key： PZFUQGCYTVBSNL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CNC)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol

In-Depth Analysis of 1-(3-Bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol (CAS 1513529-41-3): Properties, Applications, and Market Insights

The compound 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol (CAS 1513529-41-3) represents an important structural motif in modern medicinal chemistry and pharmaceutical research. This bromo-substituted phenylethanolamine derivative has garnered significant attention from researchers due to its unique molecular architecture and potential biological activities. The presence of both bromo and methyl substituents on the aromatic ring, combined with the methylamino ethanol side chain, creates a versatile scaffold for drug discovery applications.

From a chemical perspective, 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol exhibits several noteworthy characteristics. The molecular formula C₁₀H₁₄BrNO indicates a molecular weight of 244.13 g/mol, with the bromine atom at the 3-position and methyl group at the 4-position creating distinct electronic effects on the aromatic system. This substitution pattern influences the compound's physicochemical properties, including its solubility profile and potential for hydrogen bonding interactions.

The synthesis of CAS 1513529-41-3 typically involves multi-step organic transformations, with researchers often employing palladium-catalyzed coupling reactions or nucleophilic aromatic substitutions to introduce the bromo substituent. Recent publications have highlighted improved synthetic routes that enhance yield and purity while reducing environmental impact – a crucial consideration in contemporary green chemistry initiatives. The methylamino ethanol moiety can be introduced through reductive amination or other amine-forming reactions.

In pharmaceutical applications, compounds structurally related to 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol have shown promise as potential adrenergic receptor modulators. While specific clinical data for this exact compound may be limited, the structural class has been investigated for various therapeutic indications. Researchers are particularly interested in how the bromo-methyl substitution pattern might influence receptor binding affinity and selectivity compared to similar compounds without these substituents.

The global market for specialty chemical intermediates like 1513529-41-3 has seen steady growth, driven by increasing demand from the pharmaceutical and biotechnology sectors. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar bromo-containing aromatic compounds through 2028. This growth reflects broader trends in personalized medicine and targeted drug development, where structurally complex intermediates play crucial roles.

From a regulatory standpoint, 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol requires careful handling according to standard laboratory safety protocols. While not classified as hazardous under current major regulatory frameworks, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this compound. Material Safety Data Sheets (MSDS) should always be consulted prior to handling any chemical substance.

Recent advances in analytical techniques have improved the characterization of CAS 1513529-41-3 and related compounds. High-performance liquid chromatography (HPLC) methods with mass spectrometric detection can achieve parts-per-million level sensitivity for purity assessment. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹³C and ¹H NMR, provides detailed structural information about the bromo-methylphenyl core and ethanolamine side chain.

The scientific literature contains numerous references to structural analogs of 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol, highlighting the importance of this chemical scaffold. Researchers continue to explore modifications to the aromatic substitution pattern and amine functionality to optimize desired biological properties. These investigations often employ computational chemistry approaches alongside traditional synthetic methods.

Quality control standards for 1513529-41-3 typically specify minimum purity levels of 95-98% for research applications, with some pharmaceutical intermediate applications requiring even higher purity. Analytical certificates of analysis (CoA) should include tests for related substances, residual solvents, and heavy metal content when this compound is intended for use in drug development programs.

Storage recommendations for 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol generally suggest keeping the material in a cool, dry place protected from light. Many suppliers recommend storage at 2-8°C for long-term stability. Properly sealed containers under inert atmosphere can help maintain compound integrity, especially for the methylamino group which could potentially oxidize over time.

Looking to the future, CAS 1513529-41-3 and its derivatives may find expanded applications in areas such as materials science and agrochemical research. The unique combination of aromatic bromination and amino alcohol functionality offers multiple sites for further chemical modification, making this compound a valuable building block for diverse research programs. Continued innovation in synthetic methodology will likely make this and related compounds more accessible to the broader scientific community.

For researchers seeking 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol, numerous specialty chemical suppliers offer this compound in various quantities. Procurement specialists should verify supplier credentials, request current certificates of analysis, and confirm shipping/storage requirements to ensure material quality. The growing importance of structure-activity relationship studies in drug discovery ensures ongoing demand for well-characterized compounds like 1513529-41-3.

In conclusion, 1-(3-bromo-4-methylphenyl)-2-(methylamino)ethan-1-ol represents an important chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, including the strategic bromo and methyl substitutions combined with the amino alcohol functionality, make it a valuable tool for medicinal chemists exploring new therapeutic agents. As synthetic methods advance and biological screening technologies improve, compounds like CAS 1513529-41-3 will continue to play vital roles in scientific innovation.